5-bromo-2-chloro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide

• IUPAC Name: 5-bromo-2-chloro-N-(4-pyrrolidin-1-ylsulfonylphenyl)benzamide
• InChI: InChI=1S/C17H16BrClN2O3S/c18-12-3-8-16(19)15(11-12)17(22)20-13-4-6-14(7-5-13)25(23,24)21-9-1-2-10-21/h3-8,11H,1-2,9-10H2,(H,20,22)
• InChI Key: ALUIPZJZIJHNPP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=C(C=CC(=C3)Br)Cl
• Molecular Formula: C17H16BrClN2O3S
• Molecular Weight: 443.7 g/mol

Description

5-bromo-2-chloro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide, also known as BCPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is of interest to researchers due to its unique properties, including its ability to interact with certain biological systems and its potential as a tool for drug discovery.

Mechanism of Action

The mechanism of action of 5-bromo-2-chloro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide is not fully understood, but it is believed to interact with specific targets in biological systems. Studies have shown that 5-bromo-2-chloro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide can inhibit the activity of certain ion channels and enzymes, suggesting that it may have potential as a therapeutic agent.
Biochemical and Physiological Effects
5-bromo-2-chloro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide has been shown to have a range of biochemical and physiological effects, including the inhibition of ion channels and enzymes. Studies have also suggested that 5-bromo-2-chloro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide may have anti-inflammatory properties, making it a potential treatment for conditions such as arthritis.

Advantages and Limitations for Lab Experiments

5-bromo-2-chloro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide has several advantages for use in lab experiments, including its high purity and stability. However, there are also limitations to its use, including its relatively high cost and limited availability.

Future Directions

There are several future directions for research on 5-bromo-2-chloro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide. One area of interest is the development of new drugs based on the structure of 5-bromo-2-chloro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide. Another area of research is the investigation of the potential anti-inflammatory properties of 5-bromo-2-chloro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide, which could have important implications for the treatment of a range of conditions. Additionally, further studies are needed to fully understand the mechanism of action of 5-bromo-2-chloro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide and its potential targets in biological systems.

Scientific Research Applications

5-bromo-2-chloro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide has been studied extensively for its potential applications in scientific research. One area of interest is its use as a tool for drug discovery. 5-bromo-2-chloro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide has been shown to interact with certain biological systems, including ion channels and enzymes, making it a potential lead compound for the development of new drugs.